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Introduction

Thromboelastography (TEG) is a viscoelastic hemostatic assay that provides a global
assessment of coagulation from initial fibrin formation to clot lysis.[1][2] The TEG®
PlateletMapping™ assay, a modification of the standard TEG, allows for the specific
assessment of platelet function and is a valuable tool for evaluating the efficacy of antiplatelet
agents like Clopidogrel.[3][4] These application notes provide a detailed overview and protocols
for researchers, scientists, and drug development professionals on the use of TEG to quantify
the pharmacodynamic effect of Clopidogrel.

Clopidogrel is a prodrug that is converted into an active metabolite, which irreversibly inhibits
the P2Y12 adenosine diphosphate (ADP) receptor on platelets, thereby reducing platelet
aggregation.[5][6] However, there is significant inter-individual variability in the response to
Clopidogrel, leading to the phenomenon of "Clopidogrel resistance,” where patients may not
achieve the expected level of platelet inhibition, putting them at risk for thrombotic events.[3][7]
The TEG PlateletMapping assay directly measures the contribution of the ADP pathway to clot
strength, providing a quantitative measure of Clopidogrel's effect.[3]
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Principle of the TEG® PlateletMapping™ Assay

The TEG PlateletMapping assay quantifies the percentage of P2Y12 receptor inhibition by
comparing the clot strength in the presence of ADP to the maximum potential clot strength. The
assay utilizes four channels:

Kaolin-activated TEG (MA-Thrombin): This channel measures the maximum clot amplitude
(MA) generated by activating the intrinsic pathway with kaolin, representing the maximum
potential clot strength with full platelet function.[3][8]

e Fibrin TEG (MA-Fibrin): This channel measures the clot strength due to fibrin formation
alone, with platelet contribution being inhibited. This serves as a baseline to isolate the
platelet component of clot strength.[3]

o ADP-activated TEG (MA-ADP): This channel measures the clot strength when platelets are
activated via the P2Y12 receptor pathway by adding ADP.[3]

» Arachidonic Acid (AA)-activated TEG (MA-AA): This channel is used to assess the effect of
aspirin by activating platelets through the thromboxane A2 pathway.[3]

The percentage of ADP receptor inhibition is calculated based on the reduction in clot strength
in the ADP channel relative to the maximum platelet-mediated clot strength.

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing TEG to assess the
effect of Clopidogrel.

Table 1: Comparison of TEG Parameters in Clopidogrel-Resistant vs. Non-Resistant Patients[7]

[9]
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Clopidogrel- Clopidogrel-Non-
Parameter ) . P-value
Resistant Resistant
ADP-MA (mm) 54.9 39.8 <0.0001
% Platelet
) 74.0% 44.0% <0.0001
Aggregation
% Platelet Inhibition 26.0% 56.0% <0.0001

Clopidogrel resistance was defined as >180 P2Y12 Reaction Units (PRU) using the VerifyNow

assay.[7][9]

Table 2: Reference Ranges for TEG Platelet Mapping Parameters[10]

Parameter Reference Range
MA-ADP (mm) 19.8 -43.2
MA-AA (mm) 18.9-37.7

Experimental Protocols

Protocol 1: Sample Collection and Handling

o Sample Type: Whole blood.[11][12]

e Collection Tubes:

o One 3.2% sodium citrate tube (light blue top) for the standard TEG and MA-Fibrin

measurements.[13][14]

o One lithium heparin tube (green top, no gel) for the PlateletMapping (MA-ADP and MA-

AA) assays.[13][14]

e Venipuncture: A clean venipuncture is essential to avoid activation of the coagulation

cascade. Use a 21-gauge needle or larger.[15]
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e Tube Filling: Ensure tubes are filled to the indicated level to maintain the correct blood-to-
anticoagulant ratio.[14]

e Mixing: Gently invert the tubes several times immediately after collection to ensure proper
mixing with the anticoagulant.[11]

o Transport: Transport the samples to the laboratory at ambient temperature. Testing should
be initiated within 2 hours of collection.[12][13] Do not refrigerate or freeze the samples.[15]

Protocol 2: TEG® PlateletMapping™ Assay Procedure

This protocol is a general guideline. Refer to the specific TEG analyzer's operator's manual for
detailed instructions.

e Instrument Preparation:
o Power on the TEG analyzer and allow it to warm up.

o Perform any required quality control checks or e-tests as per the manufacturer's
instructions.[16]

o Reagent Preparation:

o Reconstitute the lyophilized ADP and AA reagents according to the manufacturer's
instructions, typically with sterile water.[16]

e Assay Setup:

o

For each sample, four assay cups will be used.

[¢]

Cup 1 (MA-Thrombin): Add kaolin activator to the cup.

[¢]

Cup 2 (MA-Fibrin): Add the fibrin activator (e.g., Activator F) to the cup.[16]

[e]

Cup 3 (MA-ADP): Add the reconstituted ADP reagent to the cup.

o

Cup 4 (MA-AA): Add the reconstituted AA reagent to the cup.
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o Sample Addition:

o Pipette the appropriate volume of whole blood (from the correct anticoagulant tube for
each test) into each of the prepared cups.

e Running the Assay:
o Load the cups into the TEG analyzer.

o Initiate the analysis through the software. The instrument will maintain the samples at
37°C and monitor the viscoelastic changes as the clot forms.[17]

e Data Analysis:

o The TEG software will automatically calculate the key parameters, including R time, K
time, alpha angle, MA (for all channels), and the percentage of ADP and AA inhibition.

Mandatory Visualizations
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Caption: Clopidogrel's metabolic activation and mechanism of action on the platelet P2Y12
receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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